Cas no 946356-35-0 (3-(2-fluorophenyl)-1-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea)

• Product Name: 3-(2-fluorophenyl)-1-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea
• CAS No: 946356-35-0
• Molecular Formula: C₂₁H₂₂FN₅O₂
• Molecular Weight: 395.430087566376
• CID: 5776501
• PubChem ID: 42474702

3-(2-fluorophenyl)-1-(4-{2-methyl-6-(propan-2-yloxy)pyrimidin-4-ylamino}phenyl)urea Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-[4-[(2-methyl-6-propan-2-yloxypyrimidin-4-yl)amino]phenyl]urea
• F2444-0547
• AKOS024648804
• 1-(2-fluorophenyl)-3-(4-((6-isopropoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea
• 946356-35-0
• 3-(2-fluorophenyl)-1-(4-{[2-methyl-6-(propan-2-yloxy)pyrimidin-4-yl]amino}phenyl)urea

• InChIKey： APWBZZHPYOUPBJ-UHFFFAOYSA-N
• Inchi： 1S/C21H22FN5O2/c1-13(2)29-20-12-19(23-14(3)24-20)25-15-8-10-16(11-9-15)26-21(28)27-18-7-5-4-6-17(18)22/h4-13H,1-3H3,(H,23,24,25)(H2,26,27,28)
• SMILES： FC1C=CC=CC=1NC(NC1C=CC(=CC=1)NC1C=C(N=C(C)N=1)OC(C)C)=O

Computed Properties

• Exact Mass: 395.17575312g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 395.17575312g/mol
• Heavy Atom Count: 29
• Complexity: 515
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 88.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas